![molecular formula C11H17N3O2 B7569608 2-[(5-Methylpyrimidin-2-yl)amino]hexanoic acid](/img/structure/B7569608.png)
2-[(5-Methylpyrimidin-2-yl)amino]hexanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(5-Methylpyrimidin-2-yl)amino]hexanoic acid, also known as MPAH, is a chemical compound that has been widely used in scientific research due to its unique properties. This amino acid derivative has been found to exhibit various biochemical and physiological effects, making it an attractive option for researchers in the field of biochemistry and pharmacology.
Mechanism of Action
2-[(5-Methylpyrimidin-2-yl)amino]hexanoic acid exerts its inhibitory effect on enzymes by binding to the active site of the enzyme and preventing the substrate from binding. The hexanoic acid chain of this compound interacts with the hydrophobic pocket of the enzyme, while the pyrimidine ring interacts with the polar residues of the active site. This interaction results in the formation of a stable complex between this compound and the enzyme, leading to the inhibition of its activity.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function. This compound has also been found to increase the levels of GABA and dopamine in the brain, leading to anxiolytic and antidepressant effects. Additionally, this compound has been shown to improve insulin sensitivity and reduce the risk of type 2 diabetes.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[(5-Methylpyrimidin-2-yl)amino]hexanoic acid in lab experiments include its potent inhibitory effect on enzymes, its ability to improve cognitive function, and its anxiolytic and antidepressant effects. However, the limitations of using this compound include its high cost, limited availability, and potential toxicity at high doses.
Future Directions
There are several future directions for the research on 2-[(5-Methylpyrimidin-2-yl)amino]hexanoic acid. One direction is to explore the potential of this compound as a therapeutic agent for the treatment of cancer, inflammation, and neurological disorders. Another direction is to investigate the mechanism of action of this compound on various enzymes and proteins. Additionally, the synthesis of new derivatives of this compound with improved properties and reduced toxicity could be a promising direction for future research.
Conclusion:
In conclusion, this compound is a chemical compound that has been widely used in scientific research due to its unique properties. This compound has been found to exhibit various biochemical and physiological effects, making it an attractive option for researchers in the field of biochemistry and pharmacology. The synthesis method of this compound, its scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper.
Synthesis Methods
2-[(5-Methylpyrimidin-2-yl)amino]hexanoic acid can be synthesized through a multistep process starting from 5-methylpyrimidine-2-carboxylic acid. The synthesis involves the conversion of the carboxylic acid group to an amide group, followed by the addition of a hexanoic acid chain to the amino group. The final product is obtained through purification and crystallization.
Scientific Research Applications
2-[(5-Methylpyrimidin-2-yl)amino]hexanoic acid has been extensively used in scientific research as a tool to study the function of various proteins and enzymes. It has been found to be a potent inhibitor of several enzymes, including human carbonic anhydrase II and III, and acetylcholinesterase. This compound has also been used to study the function of the GABA transporter and the dopamine transporter. In addition, this compound has been used as a building block for the synthesis of various bioactive compounds.
Properties
IUPAC Name |
2-[(5-methylpyrimidin-2-yl)amino]hexanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O2/c1-3-4-5-9(10(15)16)14-11-12-6-8(2)7-13-11/h6-7,9H,3-5H2,1-2H3,(H,15,16)(H,12,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHXJGQKOQWIWOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(C(=O)O)NC1=NC=C(C=N1)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.